Cas no 2137792-67-5 (2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 2137792-67-5
• MF: C₁₂H₁₁F₂NS
• MW: 239.284248590469
• CID: 6161679
• PubChem ID: 165458825
• Update Time: 2025-10-29

2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-difluorophenyl)-4-(propan-2-yl)-1,3-thiazole
• EN300-741265
• 2137792-67-5
• 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H11F2NS/c1-7(2)10-6-16-12(15-10)8-4-3-5-9(13)11(8)14/h3-7H,1-2H3
• InChI Key： NUGZAVIDIKWRBM-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 239.05802685g/mol
• Monoisotopic Mass: 239.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole

Comprehensive Overview of 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137792-67-5): Properties, Applications, and Research Insights

The compound 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137792-67-5) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for heterocyclic compounds in drug discovery, this molecule stands out for its potential as a bioactive scaffold. Its difluorophenyl moiety and isopropyl-substituted thiazole core contribute to enhanced metabolic stability and binding affinity, making it a candidate for targeting enzymes and receptors in therapeutic applications.

Recent studies highlight the role of fluorinated thiazoles like CAS 2137792-67-5 in modulating kinase inhibition, a hot topic in oncology research. Researchers are exploring its derivatives for anti-inflammatory and antimicrobial properties, aligning with the global push for novel antibiotics amid rising antimicrobial resistance (AMR). Additionally, its lipophilicity and electrophilic character make it valuable in crop protection formulations, addressing sustainability challenges in agriculture.

From a synthetic chemistry perspective, 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole is synthesized via Hantzsch thiazole synthesis, a widely optimized method for heterocycle formation. Its structure-activity relationship (SAR) studies are frequently cited in journals focusing on medicinal chemistry, particularly for central nervous system (CNS) targets. The compound’s logP and polar surface area values suggest favorable blood-brain barrier permeability, a key factor in neurotherapeutic development.

Environmental and regulatory aspects of CAS 2137792-67-5 are also under scrutiny. With the European Chemicals Agency (ECHA) emphasizing green chemistry principles, researchers are investigating biodegradable analogs of this compound. Its eco-toxicity profile remains a focus, especially for agrochemical formulations, where user safety and environmental persistence are critical concerns.

In the context of AI-driven drug discovery, 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole has been featured in machine learning models predicting molecular bioactivity. Platforms like PubChem and ChEMBL catalog its physicochemical data, aiding virtual screening efforts. This integration of computational chemistry and experimental validation underscores its relevance in modern high-throughput screening (HTS) pipelines.

Market analysts note growing interest in fluorine-containing pharmaceuticals, with CAS 2137792-67-5 serving as a building block for patented drugs. Its IP landscape is evolving, with patents filed for applications in metabolic disorder treatments and veterinary medicine. As preclinical studies advance, this compound may soon enter clinical trial phases, pending toxicology assessments.

For synthetic chemists, the scale-up challenges of 2-(2,3-Difluorophenyl)-4-(propan-2-yl)-1,3-thiazole involve optimizing catalytic fluorination steps to reduce byproduct formation. Innovations in flow chemistry and microwave-assisted synthesis are being tested to improve atom economy. These advancements align with the pharmaceutical industry’s shift toward cost-effective and sustainable manufacturing.

In summary, CAS 2137792-67-5 exemplifies the intersection of structural innovation and multidisciplinary research. Its applications span drug development, material science, and agrochemical design, reflecting the versatility of fluorinated heterocycles. As scientific and industrial communities prioritize molecular diversity, this compound will likely remain a focal point in R&D portfolios worldwide.